Neodymium titanate

• CAS No.: 12035-31-3
• Molecular Formula: Nd2O7Ti2
• Molecular Weight: 496.21 g/mol
• IUPAC Name: neodymium(3+);oxygen(2-);titanium(4+)
• InChI: InChI=1S/2Nd.7O.2Ti/q2*+3;7*-2;2*+4
• InChI Key: VOPSYYWDGDGSQS-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Ti+4].[Ti+4].[Nd+3].[Nd+3]
• physical_description: DryPowde
• Synonyms: dineodymium dititanium heptaoxide

Description

This compound belongs to the family of perovskite-type materials and is known for its unique structural and electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

Neodymium titanate can be synthesized using the flux method. In this method, single crystals of the compound are grown by dissolving the precursor materials in a high-temperature molten flux. The reaction typically involves heating a mixture of neodymium oxide (Nd₂O₃) and titanium dioxide (TiO₂) in a suitable flux, such as lithium molybdate (Li₂MoO₄), at temperatures around 1000°C .

Industrial Production Methods

Industrial production of dineodymium dititanium heptaoxide involves solid-state reactions. The precursor materials, neodymium oxide and titanium dioxide, are thoroughly mixed and subjected to high-temperature calcination. The mixture is heated in a controlled atmosphere to promote the formation of the desired compound. The resulting product is then cooled and ground to obtain a fine powder .

Chemical Reactions Analysis

Types of Reactions

Neodymium titanate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxides.

Reduction: It can be reduced to lower oxidation states under specific conditions.

Substitution: The compound can undergo substitution reactions where one or more of its constituent elements are replaced by other elements.

Common Reagents and Conditions

Common reagents used in these reactions include strong oxidizing agents like potassium permanganate (KMnO₄) for oxidation and reducing agents like hydrogen gas (H₂) for reduction. Substitution reactions often involve the use of halides or other reactive species .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield higher oxides of neodymium and titanium, while reduction may produce lower oxides or elemental forms of the constituent elements .

Scientific Research Applications

Neodymium titanate has a wide range of scientific research applications, including:

Chemistry: It is used as a catalyst in various chemical reactions due to its unique electronic properties.

Biology: The compound is studied for its potential use in biomedical applications, such as imaging and drug delivery.

Medicine: Research is ongoing to explore its use in medical devices and treatments.

Industry: This compound is used in the production of advanced ceramics and electronic components due to its high thermal stability and electrical conductivity.

Mechanism of Action

The mechanism by which dineodymium dititanium heptaoxide exerts its effects involves its interaction with molecular targets and pathways. The compound’s unique perovskite structure allows it to interact with various molecules, facilitating catalytic reactions and enhancing electronic properties. The specific pathways involved depend on the application and the conditions under which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Neodymium(III) titanate (Nd₂TiO₅): Similar in composition but differs in its structural and electronic properties.

Neodymium(III) oxide (Nd₂O₃): A simpler oxide of neodymium with different applications.

Titanium dioxide (TiO₂): A well-known compound with extensive use in various industries.

Uniqueness

Neodymium titanate stands out due to its unique perovskite structure, which imparts distinct electronic and catalytic properties. This makes it particularly valuable in applications requiring high thermal stability and electrical conductivity .

Synthesis routes and methods

Procedure details

Neodymium titanate (Nd2O3.2TiO2) was prepared as follows. Neodymium acetate tetrahydrate (169.7 g, 0.50 mole) and Tyzor®-LA (290.3 g, 0.50 mole) were charged to a 500 ml flask under a nitrogen atmosphere. Tyzor®-LA is a 50% aqueous solution of the lactic acid ammonium salt of chelated titanium manufactured by E.I. du Pont de Nemours and Co., Wilmington, Del. ("Du Pont Co."). The charge was heated to reflux (99° C.) and maintained at reflux for about 30 mins. The temperature of the violet-colored solution was then adjusted to 80°-85° C.